Cas no 306935-91-1 ((2,4-Dioxohexahydropyrimidin-5-yl)boronic acid)

• Product Name: (2,4-Dioxohexahydropyrimidin-5-yl)boronic acid
• CAS No: 306935-91-1
• MF: C₄H₇BN₂O₄
• MW: 157.920380830765
• CID: 300165
• PubChem ID: 2736326
• Update Time: 2025-04-19

(2,4-Dioxohexahydropyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,4-Dioxohexahydropyrimidin-5-yl)boronic acid
• (2,4-dioxo-1,3-diazinan-5-yl)boronic acid
• Boronic acid,(hexahydro-2,4-dioxo-5-pyrimidinyl)- (9CI)
• 2,4-DIOXOHEXAHYDROPYRIMIDIN-5-YLBORONIC ACID
• 2,4-DIOXOHEXAHYDROPYRIMIDINE-5-YLBORONIC ACID
• DTXSID70371279
• SCHEMBL14003586
• 306935-91-1
• AKOS006278814
• FT-0610219
• SB57704
• 2,4-DIOXOHEXAHYDROPYRIMIDIN-5-YLBORONIC ACID,97%
• 2,4-Dioxohexahydropyrimidine-5-ylboronicacid
• (2,4-Dioxohexahydropyrimidin-5-yl)boronicacid

• Inchi： 1S/C4H7BN2O4/c8-3-2(5(10)11)1-6-4(9)7-3/h2,10-11H,1H2,(H2,6,7,8,9)
• InChI Key： YKAVSUODMYWPJB-UHFFFAOYSA-N
• SMILES： O=C1C(B(O)O)CNC(N1)=O

Computed Properties

• Exact Mass: 158.05000
• Monoisotopic Mass: 158.0498869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.51
• Melting Point: 300℃
• Refractive Index: 1.537
• PSA: 98.66000
• LogP: -1.67360

(2,4-Dioxohexahydropyrimidin-5-yl)boronic acid Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones